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Compound of Interest

Compound Name: Benziodarone

Cat. No.: B1666584 Get Quote

Essential Safety and Handling Guide for
Benziodarone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Benziodarone, tailored for research, scientific, and drug development

professionals. The following procedures are designed to ensure the safe and effective

management of this compound in a laboratory setting.

Chemical Identifier and Hazard Information

Property Value Reference

CAS Number 68-90-6 [1]

Molecular Formula C17H12I2O3 [1]

Molecular Weight 518.08 g/mol [1]

GHS Hazard Statement H301: Toxic if swallowed [2]

GHS Signal Word Danger [2]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666584?utm_src=pdf-interest
https://www.benchchem.com/product/b1666584?utm_src=pdf-body
https://www.scbt.com/p/benziodarone-68-90-6
https://www.scbt.com/p/benziodarone-68-90-6
https://www.scbt.com/p/benziodarone-68-90-6
https://pubchem.ncbi.nlm.nih.gov/compound/Benziodarone
https://pubchem.ncbi.nlm.nih.gov/compound/Benziodarone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to its acute oral toxicity, stringent PPE is mandatory when handling Benziodarone to

prevent accidental ingestion and skin contact.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Viton/Butyl, or

Polyvinylalcohol)

To prevent skin contact with

the compound.[3]

Eye Protection
Safety goggles with side-

shields or a face shield

To protect eyes from dust

particles and potential

splashes.[3]

Body Protection
Impervious, fully-buttoned

laboratory coat

To protect skin from accidental

contamination.[3]

Respiratory Protection

Use in a certified chemical

fume hood. If handled outside

a fume hood, a suitable

respirator is required.

To prevent inhalation of the

compound, which may be

harmful.[3]

Operational Plan: Handling Protocol
A systematic approach to handling Benziodarone is essential to minimize exposure and

contamination.

2.1. Preparation and Engineering Controls

Fume Hood: Ensure a calibrated chemical fume hood is operational before starting any work.

[3]

Emergency Equipment: Verify that an eye-wash station and safety shower are accessible.[3]

Designated Area: Designate a specific area for handling Benziodarone to minimize cross-

contamination.[3]

2.2. Weighing and Aliquoting
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All manipulations of solid Benziodarone, such as weighing, must be performed within a

chemical fume hood to control dust.[3]

Use anti-static weigh paper or a weighing boat.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.[3]

2.3. Experimental Procedures

Conduct all experimental work involving Benziodarone within a chemical fume hood.[3]

Keep containers of the compound sealed when not in use.[3]

Emergency Protocols
In the event of exposure or a spill, immediate and appropriate action is critical.

Emergency Procedure

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth.

If on Skin
Wash with plenty of water. Call a POISON

CENTER or doctor if you feel unwell.

Spill

Follow established laboratory protocols for

hazardous chemical spills. This typically

involves using a spill kit with appropriate

absorbent materials and wearing the prescribed

PPE.

Disposal Plan
Proper disposal of Benziodarone and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Categorization: Benziodarone waste should be treated as hazardous chemical

waste.
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Collection:

Collect all solid waste, including contaminated PPE and weighing papers, in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid waste containing Benziodarone should be collected in a separate, sealed, and

labeled hazardous waste container.

Disposal Vendor: All waste must be disposed of through an approved environmental

management vendor for incineration.[4]

Empty Containers: Empty containers that held Benziodarone should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste. The empty, rinsed container

can then be disposed of in the regular trash after removing or defacing the label.[5]

Workflow for Safe Handling of Benziodarone
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Caption: Workflow for the safe handling of Benziodarone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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